1-(3-Methylphenyl)cyclopentane-1-carbonitrile
Overview
Description
1-(3-Methylphenyl)cyclopentane-1-carbonitrile, also known as MPPC, is a chemical compound that has gained significant attention in the field of scientific research. The synthesis of MPPC is a complex process that involves several steps, and it has been widely studied due to its potential applications in various fields.
Scientific Research Applications
- Researchers have explored the electrochemical synthesis of 4-substituted-cyclopenta[b]pyran derivatives using this compound. In a one-pot reaction, it condenses with cyclopentane-1,3-dione, malononitrile, and aldehydes, resulting in the formation of cyclopenta[b]pyran derivatives. The method is efficient, yields excellent results, and involves a straightforward experimental procedure .
- Cyclopenta[b]pyran derivatives exhibit a wide range of potential biological and pharmacological activities. These include inhibiting tyrosinase, diuretic effects, anticoagulant properties, anti-cancer activity, and anti-anaphylactic effects. Additionally, they show promise in treating neurodegenerative diseases such as Parkinson’s, Huntington’s, Alzheimer’s, and AIDS-associated dementia .
- Certain 2-amino-4H-pyran derivatives derived from this compound find applications as photoactive materials. Their unique properties make them valuable in optoelectronic devices and related technologies .
- Researchers have synthesized novel poly(ether-amide) polymers using this compound as a starting material. By combining it with various aromatic diamines, they obtained high-performance polymers with potential applications in materials science and engineering .
- Alkaline hydrolysis of a related compound, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopentane-1-carbonitrile , led to the formation of amino amides and amino esters. These compounds exhibited anticonvulsant activity and were isolated as hydrochlorides .
- The compound’s electrosynthesis has gained attention as a versatile synthetic method. Electrosynthesis offers catalytic advantages and uses electricity as a cheap and environmentally responsible reagent. Combining this with multicomponent reactions (MCRs) provides a powerful approach for constructing complex molecules with diverse structures .
Electrocatalytic Multicomponent Transformations
Biological and Pharmacological Activities
Photoactive Materials
Polymer Synthesis
Anticonvulsant Activity
Electrosynthesis and Multicomponent Reactions
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-(3-methylphenyl)cyclopentane-1-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N/c1-11-5-4-6-12(9-11)13(10-14)7-2-3-8-13/h4-6,9H,2-3,7-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDHFIIRALXYXKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2(CCCC2)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Methylphenyl)cyclopentane-1-carbonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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